Dimethylaminoethyl acetylsalicylate

• CAS No.: 52461-48-0
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 2-(dimethylamino)ethyl 2-acetyloxybenzoate
• InChI: InChI=1S/C13H17NO4/c1-10(15)18-12-7-5-4-6-11(12)13(16)17-9-8-14(2)3/h4-7H,8-9H2,1-3H3
• InChI Key: SWNNLZURDOQIQO-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC=CC=C1C(=O)OCCN(C)C
• Synonyms: dimethylaminoethyl acetylsalicylate; dimethylaminoethyl acetylsalicylate hydrochloride, 14C-labeled

Description

Dimethylaminoethyl acetylsalicylate is a derivative of acetylsalicylic acid (aspirin), where the carboxylic acid group is esterified with a dimethylaminoethyl moiety.

Comparison with Similar Compounds

Sodium Acetylsalicylate

• Solubility and Administration: Sodium acetylsalicylate is highly water-soluble, enabling its use in intravenous or intracerebroventricular (i.c.v.) formulations. For example, solutions of 0.25–1.0 M sodium acetylsalicylate (pH 7.0–7.2) were administered i.c.v. to febrile monkeys, demonstrating dose-dependent hypothermic effects .
• Pharmacodynamic Effects :
  • In heat-exposed monkeys, sodium acetylsalicylate (100–250 mg/kg intraperitoneally or 4–15 mg i.c.v.) reduced hyperthermia by activating heat-dissipating mechanisms via the central nervous system .
  • Comparative studies show that sodium acetylsalicylate exhibits weaker bronchoconstrictor antagonism than mefenamate or flufenamate at higher doses, possibly due to dual agonism/antagonism effects on bradykinin receptors .

Calcium Acetylsalicylate

• Thyroid Suppression: Calcium acetylsalicylate (1 g/day for 4 days) reduced thyroid radioactive iodine uptake in euthyroid patients by 2.81-fold, but it was significantly less effective than triiodothyronine (T3, 120 µg/day for 7 days), which achieved a 7.30-fold reduction . Diagnostic accuracy for hyperthyroidism was lower with calcium acetylsalicylate (78% correct diagnosis) compared to T3 (82–97% accuracy) .

Metal Complexes (Co²⁺, Zn²⁺, Cu²⁺ Acetylsalicylates)

• Cardiovascular Effects :
  • At 10 mg/kg, Co²⁺ and Zn²⁺ acetylsalicylate complexes reduced heart rate (HR) by 6.9% and 14.3%, respectively, compared to 21.8% with acetylsalicylic acid. Blood pressure and respiratory rates remained stable with metal complexes, unlike the parent compound .
• Antitumor Activity :
  • Copper(II) acetylsalicylate (Cu₂(aspirinate)₄) demonstrated superior antitumor activity against Ehrlich tumors compared to superoxide dismutase (SOD), reducing tumor growth and improving host survival .

Lysine and Amino Acid Conjugates

• DL-Lysine Acetylsalicylate: This salt form improves solubility and stability, facilitating interactions with biomolecules such as proteins. It is studied for modulating post-translational acetylation and amino acid metabolism . In mice, lysine acetylsalicylate augmented pentylentetrazole (PTZ)- and electroshock-induced seizures, contrasting with prostaglandin E1’s anticonvulsant effects .

Prodrug Derivatives

• Naltrexone-3-Acetylsalicylate :
  • As a prodrug, this derivative enhanced naltrexone’s oral bioavailability in dogs by 28-fold via plasma hydrolysis to active naltrexone. Hydrolysis occurs in two steps: deacetylation to naltrexone salicylate, followed by slower conversion to naltrexone .

Key Data Tables

Table 1: Pharmacokinetic and Therapeutic Comparisons

Compound	Solubility	Bioavailability Enhancement	Key Therapeutic Use	Notable Pharmacodynamic Effect	Reference
Dimethylaminoethyl Acetylsalicylate	Likely moderate (inferred from structure)	Potential for CNS targeting (speculative)	Undefined (structural analog of aspirin)	Hypothesized improved membrane penetration
Sodium Acetylsalicylate	High (aqueous)	N/A	Antipyretic, Anti-inflammatory	Central hypothermic action
Calcium Acetylsalicylate	Moderate	N/A	Thyroid function testing	Weak thyroid suppression vs. T3
Copper(II) Acetylsalicylate	Insoluble in water	Antitumor activity	Rheumatoid arthritis, Cancer	Chelation-mediated antitumor effects
DL-Lysine Acetylsalicylate	High (amino acid salt)	Enhanced protein interaction	Biochemical research	Pro-convulsant in PTZ models
Naltrexone-3-Acetylsalicylate	Moderate	28x vs. parent drug	Opioid addiction	Prodrug hydrolysis in plasma

Table 2: Cardiovascular and Neurological Effects

Compound	Heart Rate Reduction (10 mg/kg)	Blood Pressure Stability	CNS Effects	Reference
Acetylsalicylic Acid	21.8% (p ≤ 0.05)	Unstable at high doses	None reported
Co²⁺ Acetylsalicylate	6.9% (p ≤ 0.05)	Stable	None reported
Zn²⁺ Acetylsalicylate	14.3% (p ≤ 0.05)	Stable	None reported
Lysine Acetylsalicylate	N/A	N/A	Augmented PTZ seizures

Research Findings and Mechanistic Insights

• Membrane Permeability : Acetylsalicylate derivatives with higher polar surface areas (e.g., 63.6 Ų for acetylsalicylate vs. 60.4 Ų for sodium salicylate) may exhibit improved membrane penetration, enhancing bioavailability .
• Prodrug Strategies : Esterification with acetylsalicylate (e.g., naltrexone-3-acetylsalicylate) is a validated approach to bypass first-pass metabolism, though hydrolysis rates vary between species .
• Metal Ion Interactions : The addition of Co²⁺, Zn²⁺, or Cu²⁺ modulates acetylsalicylate’s effects, reducing cardiovascular side effects or introducing antitumor activity .